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Compound of Interest

Compound Name: EPZ004777 hydrochloride

Cat. No.: B10800353 Get Quote

For researchers, scientists, and drug development professionals working with EPZ004777
hydrochloride, a potent and selective DOT1L inhibitor, adherence to strict safety and handling

protocols is paramount to ensure personal safety and experimental integrity.[1] While some

safety data sheets (SDS) may classify this compound as non-hazardous, it is prudent to handle

it with a high degree of caution.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling EPZ004777
hydrochloride in both its solid and solution forms.
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PPE Category Item Specification

Hand Protection Nitrile Gloves

Double-gloving is

recommended when handling

the solid compound. Gloves

should be changed

immediately if contaminated.[1]

Eye Protection
Safety Glasses with Side

Shields

Must be worn at all times in the

laboratory.[1]

Body Protection Laboratory Coat
Should be fully buttoned with

tight-fitting cuffs.[1]

Respiratory Protection N95 or higher-rated respirator

Recommended when weighing

or handling the powdered form

outside of a certified chemical

fume hood or ventilated

balance enclosure.[1]

Operational Plan: Step-by-Step Guidance
A systematic workflow is crucial to minimize exposure risk and prevent contamination when

handling EPZ004777 hydrochloride.

1. Receiving and Storage:

Upon receipt, inspect the shipment for any signs of damage.

Log the compound into the laboratory inventory.

Store EPZ004777 hydrochloride at -20°C for up to one year or at -80°C for up to two years

for the stock solution.[2] The storage area should be clearly labeled and designated for

potent compounds.[1]

2. Sample Preparation (Solid Form):

All handling of the solid, powdered form of EPZ004777 hydrochloride must be conducted

within a certified chemical fume hood or a ventilated balance enclosure to minimize
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inhalation risk.[1]

Decontaminate the work surface before weighing.

Use dedicated spatulas and weighing boats. Disposable items should be discarded as solid

chemical waste immediately after use. Reusable items must be thoroughly decontaminated.

[1]

3. Preparation of Stock Solution:

To prepare a stock solution, dissolve the weighed powder in a suitable solvent, such as

Dimethyl Sulfoxide (DMSO).[1]

4. Experimental Handling:

When working with solutions containing EPZ004777 hydrochloride, appropriate PPE,

including gloves, a lab coat, and safety glasses, must be worn.

Disposal Plan
Proper disposal of EPZ004777 hydrochloride and associated waste is critical to prevent

environmental contamination.

Solid Waste: All disposable materials that have come into contact with the compound (e.g.,

weighing boats, pipette tips, gloves, bench paper) must be collected in a designated, sealed,

and clearly labeled hazardous chemical waste container.[1]

Liquid Waste: Unused stock solutions and experimental media containing EPZ004777
hydrochloride must be collected in a designated, sealed, and clearly labeled hazardous

liquid chemical waste container. Do not dispose of any liquid waste down the drain.[1]

Empty Vials: Empty vials that contained the solid compound or stock solutions should be

triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste.

The rinsed vials can then be disposed of as solid waste.[1]

Waste Pickup: Follow your institution's established procedures for the pickup and disposal of

hazardous chemical waste.
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EPZ004777 Hydrochloride Handling Workflow
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Caption: Workflow for the safe handling of EPZ004777 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling EPZ004777
Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10800353#personal-protective-equipment-for-
handling-epz004777-hydrochloride]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b10800353?utm_src=pdf-body
https://www.benchchem.com/product/b10800353?utm_src=pdf-body-img
https://www.benchchem.com/product/b10800353?utm_src=pdf-body
https://www.benchchem.com/product/b10800353?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Safeguarding_Research_A_Comprehensive_Guide_to_Handling_EPZ004777.pdf
https://www.medchemexpress.com/epz004777.html
https://www.benchchem.com/product/b10800353#personal-protective-equipment-for-handling-epz004777-hydrochloride
https://www.benchchem.com/product/b10800353#personal-protective-equipment-for-handling-epz004777-hydrochloride
https://www.benchchem.com/product/b10800353#personal-protective-equipment-for-handling-epz004777-hydrochloride
https://www.benchchem.com/product/b10800353#personal-protective-equipment-for-handling-epz004777-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10800353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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